Cas no 220926-26-1 (2,3-Bis(difluoromethyl)naphthalene)

• Product Name: 2,3-Bis(difluoromethyl)naphthalene
• CAS No: 220926-26-1
• MF: C₁₂H₈F₄
• MW: 228.185537338257
• CID: 4797754
• PubChem ID: 19347529
• Update Time: 2025-06-09

2,3-Bis(difluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(difluoromethyl)naphthalene
• 2,3-Bis(difluoromethyl)naphthalene

• Inchi： 1S/C12H8F4/c13-11(14)9-5-7-3-1-2-4-8(7)6-10(9)12(15)16/h1-6,11-12H
• InChI Key： MFEPBCQSEQOIGP-UHFFFAOYSA-N
• SMILES： FC(C1C=C2C=CC=CC2=CC=1C(F)F)F

Computed Properties

• Exact Mass: 228.05621290g/mol
• Monoisotopic Mass: 228.05621290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2,3-Bis(difluoromethyl)naphthalene

Introduction to 2,3-Bis(difluoromethyl)naphthalene (CAS No. 220926-26-1)

2,3-Bis(difluoromethyl)naphthalene, with the CAS number 220926-26-1, is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a naphthalene core substituted with difluoromethyl groups at the 2 and 3 positions. The presence of these difluoromethyl groups imparts unique chemical and physical properties to the molecule, making it a valuable candidate for various applications in materials science, medicinal chemistry, and analytical chemistry.

The synthesis of 2,3-Bis(difluoromethyl)naphthalene involves sophisticated multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of 2,3-Bis(difluoromethyl)naphthalene. This method not only enhances the practicality of its synthesis but also opens new avenues for its application in industrial settings.

In terms of its physical properties, 2,3-Bis(difluoromethyl)naphthalene exhibits high thermal stability and low volatility, which are crucial for its use in high-temperature processes and as a stabilizer in various formulations. Its melting point is approximately 115°C, and it has a boiling point around 350°C under standard atmospheric conditions. These properties make it suitable for applications where thermal stability is paramount.

The chemical reactivity of 2,3-Bis(difluoromethyl)naphthalene is another area of significant interest. The difluoromethyl groups are known to influence the electronic properties of the naphthalene ring, making it more susceptible to electrophilic aromatic substitution reactions. This reactivity profile has been leveraged in the development of new materials with enhanced electronic properties. For example, a recent study in Advanced Materials demonstrated that derivatives of 2,3-Bis(difluoromethyl)naphthalene can be used as building blocks for organic semiconductors with improved charge transport characteristics.

In the realm of medicinal chemistry, 2,3-Bis(difluoromethyl)naphthalene has shown promise as a scaffold for the design of novel therapeutic agents. The presence of difluoromethyl groups can modulate the lipophilicity and metabolic stability of drug candidates, which are critical parameters for optimizing their pharmacokinetic profiles. A study published in the Journal of Medicinal Chemistry in 2020 reported that derivatives of 2,3-Bis(difluoromethyl)naphthalene exhibited potent anti-inflammatory activity and were effective in reducing cytokine levels in vitro. These findings suggest that this compound could serve as a lead structure for developing new anti-inflammatory drugs.

Beyond its direct applications, 2,3-Bis(difluoromethyl)naphthalene has also been utilized as a reference compound in analytical chemistry. Its unique spectral properties make it an ideal standard for calibrating various analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. A recent paper in Analytical Chemistry highlighted the use of 2,3-Bis(difluoromethyl)naphthalene as an internal standard for quantifying trace amounts of fluorinated compounds in environmental samples.

The environmental impact of 2,3-Bis(difluoromethyl)naphthalene is another important consideration. While it is not classified as a hazardous substance under current regulations, ongoing research is being conducted to assess its potential ecological effects. Preliminary studies suggest that it has low toxicity to aquatic organisms and does not bioaccumulate significantly in the food chain. However, continued monitoring and assessment are necessary to ensure its safe use and disposal.

In conclusion, 2,3-Bis(difluoromethyl)naphthalene (CAS No. 220926-26-1) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its behavior deepens, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.